Cas no 41345-70-4 (3-(Acetylthio)propionic Acid)
3-(Acetylthio)propionic Acid structure
Product Name:3-(Acetylthio)propionic Acid
CAS No:41345-70-4
MF:C5H8O3S
MW:148.180220603943
MDL:MFCD06208418
CID:825826
PubChem ID:262719
Update Time:2025-04-19
3-(Acetylthio)propionic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Acetylthio)propionic Acid
- 3-acetylsulfanylpropanoic acid
- 3-(acetylthio)propanoic acid
- 3-acetylsulfanyl-propionic acid
- propanoic acid,3-(acetylthio)
- S-Acetyl-3-mercaptopropionic acid
- propanoic acid, 3-(acetylthio)-
- 3-(acetylsulfanyl)propanoic acid
- Q63391964
- b-acetylthiopropionic acid
- AYQXANXXZYKTDL-UHFFFAOYSA-N
- 3-(ACETYLTHIO)PROPIONICACID
- NSC96653
- TRA0008890
- InChI=1/C5H8O3S/c1-4(6)9-3-2-5(7)8/h2-3H2,1H3,(H,7,8
- NSC-96653
- 41345-70-4
- DTXSID70294439
- 3-(acetylthio)propanoicacid
- AS-59456
- EN300-206926
- SCHEMBL668605
- AKOS006222340
- MFCD06208418
- A3134
- 3-(Acetylthio)propionic acid, 96%
- Thioacetic Acid S-(2-Carboxyethyl) Ester
- BP-31057
- N12196
-
- MDL： MFCD06208418
- Inchi： 1S/C5H8O3S/c1-4(6)9-3-2-5(7)8/h2-3H2,1H3,(H,7,8)
- InChI Key： AYQXANXXZYKTDL-UHFFFAOYSA-N
- SMILES： S(C(C)=O)CCC(=O)O
Computed Properties
- Exact Mass: 148.01900
- Monoisotopic Mass: 148.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 79.7
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 52.0 to 56.0 deg-C
- Boiling Point: 128°C/3mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - PSA: 79.67000
- LogP: 0.74080
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
3-(Acetylthio)propionic Acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Risk Phrases：R22; R36/37/38
- Storage Condition：4° CStore…,-4℃Store…Better
3-(Acetylthio)propionic Acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(Acetylthio)propionic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A188835-100mg |
3-(Acetylthio)propionic Acid |
41345-70-4 | 100mg |
$ 121.00 | 2023-09-09 | ||
| TRC | A188835-1g |
3-(Acetylthio)propionic Acid |
41345-70-4 | 1g |
$ 219.00 | 2023-09-09 | ||
| TRC | A188835-5g |
3-(Acetylthio)propionic Acid |
41345-70-4 | 5g |
$ 259.00 | 2023-09-09 | ||
| BAI LING WEI Technology Co., Ltd. | 428895-1G |
3-Acetylsulfanylpropanoic acid, 97% |
41345-70-4 | 97% | 1G |
￥ 713 | 2022-04-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | UW228-250mg |
3-(Acetylthio)propionic Acid |
41345-70-4 | 98.0%(GC&T) | 250mg |
￥426.0 | 2022-02-28 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032081-200mg |
3-(Acetylthio)propionic Acid |
41345-70-4 | ≥98% | 200mg |
￥154 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032081-1g |
3-(Acetylthio)propionic Acid |
41345-70-4 | ≥98% | 1g |
￥595 | 2024-05-23 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A3134-1G |
3-(Acetylthio)propionic Acid |
41345-70-4 | >98.0%(GC)(T) | 1g |
¥550.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A3134-5G |
3-(Acetylthio)propionic Acid |
41345-70-4 | >98.0%(GC)(T) | 5g |
¥2590.00 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A3134-5g |
3-(Acetylthio)propionic Acid |
41345-70-4 | 98.0%(GC&T) | 5g |
￥2840.0 | 2022-06-09 |
3-(Acetylthio)propionic Acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
41345-70-4 (3-(Acetylthio)propionic Acid) Related Products
- 111-17-1(3-[(2-carboxyethyl)sulfanyl]propanoic acid)
- 33325-40-5(3-Acetylthio-2-methylpropionic Acid)
- 5402-63-1(3-propylsulfanylpropanoic acid)
- 6974-31-8(Undecanoic acid,11-(acetylthio)-)
- 80441-57-2(Hexanoic acid, 6-(acetylthio)-)
- 113858-45-0(Propanoic acid, 3-(methylthio)-3-oxo-)
- 7244-82-8(3-(ethylthio)propanoic acid)
- 76497-39-7((S)-(-)-3-Acetylthio-2-methylpropionic Acid)
- 6291-62-9(Propanoic acid,3-(acetylthio)-, methyl ester)
- 74431-52-0(Propanoic acid,3-(acetylthio)-2-methyl-, (2R)-)
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